Cas no 5705-28-2 (2-amino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carbonitrile)

2-amino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carbonitrile structure
5705-28-2 structure
Product Name:2-amino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carbonitrile
CAS No:5705-28-2
MF:C10H12N2OS
MW:208.280080795288
CID:1600949
PubChem ID:738895
Update Time:2025-04-21

2-amino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carbonitrile
    • 5H-Thieno[2,3-c]pyran-3-carbonitrile, 2-amino-4,7-dihydro-5,5-dimethyl-
    • 5705-28-2
    • DTXSID50972526
    • DB-392562
    • SR-01000465306-1
    • CHEMBL1632444
    • EU-0041885
    • AKOS000547241
    • STK829830
    • 2-Amino-4,7-dihydro-5,5-dimethyl-5H-thieno[2,3-c]pyran-3-carbonitrile
    • SR-01000465306
    • 65413-45-8
    • Inchi: 1S/C10H12N2OS/c1-10(2)3-6-7(4-11)9(12)14-8(6)5-13-10/h3,5,12H2,1-2H3
    • InChI Key: VOXMJYYKAHZMMJ-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C2=C1COC(C)(C)C2)N

Computed Properties

  • Exact Mass: 208.06716
  • Monoisotopic Mass: 208.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 87.3Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 408.4°C at 760 mmHg
  • Flash Point: 200.8°C
  • Refractive Index: 1.602
  • PSA: 59.04
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